N-(6-((4-((2-chlorophenyl)amino)-4-oxobutyl)thio)pyridazin-3-yl)cyclopropanecarboxamide

• IUPAC Name: N-[6-[4-(2-chloroanilino)-4-oxobutyl]sulfanylpyridazin-3-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C18H19ClN4O2S/c19-13-4-1-2-5-14(13)20-16(24)6-3-11-26-17-10-9-15(22-23-17)21-18(25)12-7-8-12/h1-2,4-5,9-10,12H,3,6-8,11H2,(H,20,24)(H,21,22,25)
• InChI Key: AULPHMMJNIWDPB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=NN=C(C=C2)SCCCC(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C18H19ClN4O2S
• Molecular Weight: 390.9 g/mol

Description

N-(6-((4-((2-chlorophenyl)amino)-4-oxobutyl)thio)pyridazin-3-yl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C18H19ClN4O2S and its molecular weight is 390.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Applications

The research highlights the synthesis of novel heterocyclic compounds, including those with structural similarities to the compound , demonstrating significant biological activities such as antioxidant, antitumor, and antimicrobial effects. These compounds are synthesized using condensation reactions involving different derivatives with potential applications in dyeing polyester fabrics, suggesting their use in creating sterile and biologically active materials (Khalifa et al., 2015).

Antimicrobial and Antifungal Activities

Another focus is on synthesizing new tetrahydropyrimidine-2-thiones and their derivatives, showing significant inhibition on bacterial and fungal growth, highlighting their potential as potent biological agents (Akbari et al., 2008).

Anti-Inflammatory and Antioxidant Activities

Research into acid chloride derivatives of a related compound demonstrates comparable in vitro anti-inflammatory and antioxidant activity to known drugs such as ibuprofen and ascorbic acid, indicating potential therapeutic applications (Kumar et al., 2008).

Advanced Synthesis Techniques

Studies also delve into efficient synthesis methods for thiazoline-4-carboxylates and cysteine derivatives incorporating cyclopropyl groups, showcasing advancements in synthetic chemistry that could be applied to the development of new pharmaceuticals and materials (Nötzel et al., 2001).

Anticonvulsant Effects

A specific application in the field of epilepsy research is highlighted by the study of YM928, demonstrating its efficacy in suppressing seizures and retarding the acquisition of kindling in a rat model. This suggests potential for the development of new antiepileptic drugs (Yamashita et al., 2004).